Cas no 36157-38-7 (3-Thiophenecarboxylic acid, 5-(chloromethyl)-)

• Product Name: 3-Thiophenecarboxylic acid, 5-(chloromethyl)-
• CAS No: 36157-38-7
• MF: C₆H₅ClO₂S
• MW: 176.620699644089
• CID: 3950235
• Update Time: 2026-04-17

3-Thiophenecarboxylic acid, 5-(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, 5-(chloromethyl)-

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 3-Thiophenecarboxylic acid, 5-(chloromethyl)-

Comprehensive Overview of 3-Thiophenecarboxylic acid, 5-(chloromethyl)- (CAS No. 36157-38-7)

3-Thiophenecarboxylic acid, 5-(chloromethyl)- (CAS No. 36157-38-7) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique structure, featuring a thiophene ring substituted with a carboxylic acid and a chloromethyl group, makes it a valuable intermediate in synthetic chemistry. Researchers and manufacturers frequently search for this compound due to its role in developing novel heterocyclic derivatives, which are pivotal in drug discovery and material science.

The growing interest in sustainable synthesis and green chemistry has amplified the demand for efficient pathways to produce 3-Thiophenecarboxylic acid, 5-(chloromethyl)-. Many users inquire about its synthetic routes, purification methods, and applications in catalysis. Recent studies highlight its potential in creating biodegradable polymers and photoactive materials, aligning with global trends toward eco-friendly innovations.

Another hot topic is the compound’s relevance in medicinal chemistry. Questions like "How is 36157-38-7 used in anticancer drug development?" or "What are the SAR (Structure-Activity Relationship) studies involving this thiophene derivative?" are common in academic forums. Its chloromethyl moiety allows for further functionalization, enabling the design of targeted small-molecule inhibitors for therapeutic applications.

From an industrial perspective, 3-Thiophenecarboxylic acid, 5-(chloromethyl)- is often discussed in contexts like scale-up production and cost-effective synthesis. Suppliers and buyers frequently search for high-purity grades of this compound, emphasizing the need for reliable analytical techniques such as HPLC and NMR to ensure quality control. Additionally, its stability under various storage conditions is a recurring concern among end-users.

In material science, this compound’s thiophene backbone is instrumental in designing conductive polymers and organic semiconductors, which are critical for flexible electronics and solar cells. Searches like "Role of 36157-38-7 in OLED fabrication" reflect its interdisciplinary importance. The integration of such keywords enhances the article’s SEO performance while addressing user intent.

To summarize, 3-Thiophenecarboxylic acid, 5-(chloromethyl)- (CAS No. 36157-38-7) bridges multiple scientific domains, from drug design to advanced materials. By focusing on trending queries and combining technical depth with accessible language, this overview caters to both experts and enthusiasts seeking authoritative insights.